Cas no 1261900-47-3 (3-(2-N,N-Dimethylsulfamoylphenyl)picolinic acid)
3-(2-N,N-Dimethylsulfamoylphenyl)picolinic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(2-N,N-Dimethylsulfamoylphenyl)picolinic acid
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- MDL: MFCD18318620
- Inchi: 1S/C14H14N2O4S/c1-16(2)21(19,20)12-8-4-3-6-10(12)11-7-5-9-15-13(11)14(17)18/h3-9H,1-2H3,(H,17,18)
- InChI Key: TXIQFWYNMJXDPL-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C1=CC=CN=C1C(=O)O)(N(C)C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 472
- XLogP3: 1.5
- Topological Polar Surface Area: 96
3-(2-N,N-Dimethylsulfamoylphenyl)picolinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB325481-5 g |
3-(2-N,N-Dimethylsulfamoylphenyl)picolinic acid, 95%; . |
1261900-47-3 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| abcr | AB325481-5g |
3-(2-N,N-Dimethylsulfamoylphenyl)picolinic acid, 95%; . |
1261900-47-3 | 95% | 5g |
€1159.00 | 2025-04-21 |
3-(2-N,N-Dimethylsulfamoylphenyl)picolinic acid Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 3-(2-N,N-Dimethylsulfamoylphenyl)picolinic acid
Research Briefing on 3-(2-N,N-Dimethylsulfamoylphenyl)picolinic acid (CAS: 1261900-47-3): Recent Advances and Applications
3-(2-N,N-Dimethylsulfamoylphenyl)picolinic acid (CAS: 1261900-47-3) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research briefing aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.
One of the most notable aspects of 3-(2-N,N-Dimethylsulfamoylphenyl)picolinic acid is its structural versatility, which allows for modifications that can enhance its binding affinity to specific biological targets. Recent publications have demonstrated its utility in the design of inhibitors targeting inflammatory pathways, such as the NF-κB signaling cascade. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of derivatives of this compound that exhibited potent inhibitory effects on NF-κB activation, suggesting its potential as a lead compound for anti-inflammatory drug development.
In addition to its anti-inflammatory properties, 3-(2-N,N-Dimethylsulfamoylphenyl)picolinic acid has also been investigated for its role in oncology research. A recent preclinical study highlighted its ability to modulate the activity of certain kinases involved in cancer cell proliferation. The compound's sulfamoyl and picolinic acid moieties were found to interact with key residues in the ATP-binding pocket of these kinases, leading to reduced enzymatic activity and subsequent inhibition of tumor growth in vitro and in vivo models. These findings underscore the compound's potential as a scaffold for the development of targeted cancer therapies.
Another area of interest is the compound's pharmacokinetic profile. Recent pharmacokinetic studies have revealed that 3-(2-N,N-Dimethylsulfamoylphenyl)picolinic acid exhibits favorable absorption and distribution characteristics, with moderate plasma protein binding and good metabolic stability. These properties make it a promising candidate for further optimization and clinical development. However, challenges such as solubility and bioavailability remain to be addressed, and ongoing research is focused on structural modifications to improve these parameters.
In conclusion, 3-(2-N,N-Dimethylsulfamoylphenyl)picolinic acid (CAS: 1261900-47-3) represents a versatile and promising compound in the field of medicinal chemistry. Its applications span anti-inflammatory and anticancer research, with recent studies highlighting its potential as a lead compound for drug development. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in more complex disease models. The continued investigation of this compound and its derivatives is likely to yield valuable insights and novel therapeutic agents in the coming years.
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